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Compound of Interest

Compound Name: AT-121

Cat. No.: B3026133

Application Notes and Protocols for AT-121

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AT-121, a bifunctional
p-opioid receptor (MOR) and nociceptin/orphanin FQ (NOP) receptor agonist, in various
solvents.[1][2][3][4][5] Additionally, comprehensive protocols for solubility determination and
stock solution preparation are outlined to ensure accurate and reproducible experimental
outcomes.

Physicochemical Properties of AT-121

AT-121 is an experimental analgesic compound with a unique pharmacological profile, acting
as an agonist at both the p-opioid and nociceptin receptors.[1] This dual agonism is believed to
contribute to its analgesic effects while potentially mitigating the adverse side effects
associated with traditional opioids, such as respiratory depression and abuse liability.[1]

Property Value

Chemical Formula C24H38N40O3S[1]

Molecular Weight 462.6 g/mol (free base)[6]
CAS Number 2099681-31-7 (free base)[1][6]

Not specified in provided results; typically a
Appearance
powder.
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Solubility of AT-121

The solubility of AT-121 has been determined in several common laboratory solvents. The
quantitative data is summarized in the table below. It is important to note that sonication may
be recommended to facilitate dissolution.[7]

Molar Equivalent

Solvent Concentration Notes
(approx.)
DMSO 55 mg/mL[7] 118.88 mM[7] Miscible.[6]
Chloroform 10 mg/mL][6] 21.62 mM
Ethanol Miscible[6] Not Applicable
Ethanol:PBS (pH 7.2) Sonication is
50 pg/mL[6][7] 0.108 mM
(2:20) recommended.[7]

Experimental Protocols
Protocol for Determination of AT-121 Solubility

This protocol describes a general method for determining the kinetic solubility of AT-121 in a
solvent of choice, adapted from standard laboratory procedures.

Materials:

AT-121 powder

o Selected solvent (e.g., DMSO, Ethanol, PBS)

e Analytical balance

o \ortex mixer

e Sonicator (optional)

e Microcentrifuge tubes (1.5 mL)

o Pipettes and sterile tips
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 Visual inspection tool (e.g., light box with a dark background)
Procedure:
o Preparation of Supersaturated Stock Solution:

o Accurately weigh a small amount of AT-121 (e.g., 5 mg) and transfer it to a microcentrifuge
tube.

o Add a precise volume of the test solvent (e.g., 100 uL) to the tube. This creates a high
initial concentration.

o Equilibration:
o Tightly cap the tube and vortex vigorously for 2 minutes.

o If the compound does not fully dissolve, place the tube in a sonicator bath for 15-30
minutes. Gentle warming (e.g., 37°C) may also be applied, but caution should be
exercised as heat can degrade some compounds.

o Allow the solution to equilibrate at room temperature for at least one hour to ensure that
any excess, undissolved compound has precipitated.

o Separation of Saturated Solution:

o Centrifuge the tube at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
undissolved solid.

¢ Quantification:
o Carefully collect a known volume of the supernatant without disturbing the pellet.

o Determine the concentration of AT-121 in the supernatant using a suitable analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or
mass spectrometry (MS).

o Data Analysis:
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o Calculate the solubility in mg/mL or mM based on the concentration measured in the
supernatant.

Protocol for Preparation of a 10 mM AT-121 Stock
Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of AT-121 in DMSO.
Materials:

e AT-121 powder (free base, MW: 462.6 g/mol )

Anhydrous, sterile DMSO

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile tips
Procedure:
o Calculation of Required Mass:

o To prepare a 10 mM stock solution, the required mass of AT-121 can be calculated using
the following formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x
Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x
462.6 g/mol / 1000 = 4.626 mg

e Weighing the Compound:

o On a calibrated analytical balance, carefully weigh out 4.626 mg of AT-121 powder and
transfer it to a sterile microcentrifuge tube or vial.
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 Dissolution:
o Add 1 mL of sterile DMSO to the tube containing the AT-121 powder.

o Cap the tube securely and vortex until the compound is completely dissolved. Visual
inspection against a light source can confirm complete dissolution. If necessary, gentle
warming or sonication can be used to aid dissolution.

e Storage:
o For short-term storage (days to weeks), the stock solution can be stored at 4°C.

o For long-term storage (months to years), it is recommended to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C
or -80°C.[2]

Visualizations
Signaling Pathways of AT-121

AT-121 exerts its effects by acting as an agonist at both the y-opioid receptor (MOR) and the
nociceptin receptor (NOP). The diagrams below illustrate the canonical signaling pathways
initiated by the activation of these G-protein coupled receptors.
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Experimental Workflow

The following diagram illustrates a general workflow for utilizing a prepared stock solution of
AT-121 in a typical in vitro cell-based assay.
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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